Cas no 2839139-50-1 ((2-Aminoethyl)(ethoxy)amine hydrochloride)

• Product Name: (2-Aminoethyl)(ethoxy)amine hydrochloride
• CAS No: 2839139-50-1
• MF: C₄H₁₃ClN₂O
• MW: 140.611819982529
• CID: 6194949
• PubChem ID: 85716976
• Update Time: 2025-11-01

(2-Aminoethyl)(ethoxy)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39676195
• N'-ethoxyethane-1,2-diamine;hydrochloride
• 2839139-50-1
• (2-aminoethyl)(ethoxy)amine hydrochloride
• (2-Aminoethyl)(ethoxy)amine hydrochloride

• Inchi： 1S/C4H12N2O.ClH/c1-2-7-6-4-3-5;/h6H,2-5H2,1H3;1H
• InChI Key： FTPCFNLUENWERT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)NCCN

Computed Properties

• Exact Mass: 140.0716407g/mol
• Monoisotopic Mass: 140.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 32.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on (2-Aminoethyl)(ethoxy)amine hydrochloride

Introduction to (2-Aminoethyl)(ethoxy)amine Hydrochloride (CAS No. 2839139-50-1)

The compound (2-Aminoethyl)(ethoxy)amine hydrochloride, also known by its CAS number 2839139-50-1, is a versatile chemical entity with significant applications in various fields. This compound is a derivative of amino alcohols and has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this compound consists of an ethoxy group attached to an amine moiety, with a hydrochloride counterion balancing the charge. Its molecular formula is C5H13NO2·HCl, and it has a molecular weight of approximately 147.66 g/mol.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2-Aminoethyl)(ethoxy)amine hydrochloride through various routes, including nucleophilic substitution and reductive amination. These methods have improved the scalability and cost-effectiveness of production, making it more accessible for industrial applications. The compound's ability to form stable salts with hydrochloric acid makes it suitable for use in aqueous solutions, which is particularly advantageous in pharmaceutical formulations.

The chemical properties of (2-Aminoethyl)(ethoxy)amine hydrochloride are highly relevant to its applications. It exhibits moderate solubility in water and organic solvents, which facilitates its use in reactions requiring precise control over reactivity. Additionally, the presence of both amine and ethoxy groups allows for versatile functionalization, enabling the synthesis of derivatives with tailored properties. For instance, the amine group can act as a nucleophile in substitution reactions, while the ethoxy group can participate in etherification or esterification processes.

In the pharmaceutical industry, (2-Aminoethyl)(ethoxy)amine hydrochloride has been explored as a building block for drug development. Its amine functionality makes it a potential candidate for peptide synthesis or as a precursor for bioactive molecules. Recent studies have highlighted its role in the synthesis of bioisosteres, where it serves as a substitute for more complex structures while maintaining pharmacological activity. Furthermore, its ability to form stable salts enhances its suitability for parenteral drug delivery systems.

The agrochemical sector has also benefited from the unique properties of (2-Aminoethyl)(ethoxy)amine hydrochloride. It has been utilized as an intermediate in the synthesis of pesticides and herbicides, where its reactivity and selectivity are critical factors. Recent research has focused on optimizing its use in environmentally friendly agricultural chemicals, emphasizing biodegradability and reduced toxicity.

From a synthetic perspective, (2-Aminoethyl)(ethoxy)amine hydrochloride serves as a valuable intermediate in organic synthesis. Its ability to undergo various transformations makes it a key component in the construction of complex molecules. For example, it can be alkylated or acylated to introduce additional functionalities, expanding its utility across different chemical domains.

In conclusion, (2-Aminoethyl)(ethoxy)amine hydrochloride (CAS No. 2839139-50-1) is a multifaceted compound with significant potential across diverse industries. Its chemical properties, synthetic versatility, and application-driven research make it an essential component in modern chemical innovation. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing scientific and industrial objectives.